Cas no 308134-34-1 (4,7-Dimethyl-1,10-phenanthroline hydrate)

• Product Name: 4,7-Dimethyl-1,10-phenanthroline hydrate
• CAS No: 308134-34-1
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• MDL: MFCD00243276
• CID: 300543
• PubChem ID: 24207206
• Update Time: 2025-07-19

4,7-Dimethyl-1,10-phenanthroline hydrate Chemical and Physical Properties

Names and Identifiers

• 4,7-Dimethyl-1,10-phenanthroline monohydrate
• 1,10-Phenanthroline,4,7-dimethyl-, hydrate (1:1)
• 4,7-dimethyl-1,10-phenanthroline,hydrate
• NULL
• HMS3066O14
• T4527
• AKOS024275489
• 4,7-dimethylpyridino[3,2-h]quinoline, oxamethane
• 4,7-DIMETHYL-1,10-PHENANTHROLINEhydrate
• SCHEMBL23927104
• SMR001223956
• MFCD00243276
• 4,7-Dimethyl-1,10-phenanthroline--water (1/1)
• MLS001360429
• 4,7-dimethyl-1,10-phenanthroline;hydrate
• 4,7-DIMETHYL-1,10-PHENANTHROLINE hydrate
• CHEMBL1338667
• 308134-34-1
• DTXSID40639873
• CS-0213777
• 4,7-Dimethyl-1,10-phenanthroline hydrate

• MDL： MFCD00243276
• Inchi： 1S/C14H12N2.H2O/c1-9-5-7-15-13-11(9)3-4-12-10(2)6-8-16-14(12)13;/h3-8H,1-2H3;1H2
• InChI Key： LSNPHXIRAJPVSN-UHFFFAOYSA-N
• SMILES： O.N1C=CC(C)=C2C=CC3=C(C)C=CN=C3C=12

Computed Properties

• Exact Mass: 226.11100
• Monoisotopic Mass: 226.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.8Ų

Experimental Properties

• Melting Point: 194 °C
• PSA: 35.01000
• LogP: 3.33550

Additional information on 4,7-Dimethyl-1,10-phenanthroline hydrate

Introduction to 4,7-Dimethyl-1,10-phenanthroline hydrate (CAS No. 308134-34-1) in Modern Chemical and Pharmaceutical Research

4,7-Dimethyl-1,10-phenanthroline hydrate, identified by its CAS number 308134-34-1, is a significant compound in the realm of coordination chemistry and pharmaceutical applications. This coordination complex, featuring a phenanthroline framework with methyl substituents at the 4 and 7 positions, has garnered considerable attention due to its versatile coordination properties and emerging applications in catalysis, sensing, and medicinal chemistry.

The structural motif of 4,7-Dimethyl-1,10-phenanthroline hydrate consists of a rigid bicyclic system with nitrogen donor sites, making it an excellent ligand for metal ions. The presence of methyl groups at the 4 and 7 positions enhances its steric and electronic properties, influencing its binding affinity and reactivity. This compound is particularly notable for its ability to form stable complexes with various transition metals, which has implications in both academic research and industrial applications.

In recent years, 4,7-Dimethyl-1,10-phenanthroline hydrate has been extensively studied for its role in catalytic systems. Metal complexes derived from this ligand have demonstrated remarkable efficiency in organic transformations such as cross-coupling reactions, oxidation processes, and polymerization reactions. The hydration state of the compound also contributes to its stability and solubility characteristics, which are critical factors in practical applications.

One of the most compelling aspects of 4,7-Dimethyl-1,10-phenanthroline hydrate is its utility in the development of sensory materials. The luminescent properties of metal complexes formed with this ligand have been exploited in sensors for detecting metal ions and small molecules. For instance, studies have shown that ruthenium complexes incorporating 4,7-Dimethyl-1,10-phenanthroline hydrate exhibit distinct emission patterns upon interaction with specific analytes, making them promising candidates for analytical applications.

The pharmaceutical industry has also recognized the potential of 4,7-Dimethyl-1,10-phenanthroline hydrate as a building block for drug discovery. Its ability to chelate metal ions has led to investigations into its antimicrobial and anticancer properties. Metal complexes based on this ligand have shown promising results in preclinical studies, particularly in targeting cancer cells through mechanisms involving reactive oxygen species generation or disruption of cellular metal homeostasis.

Advances in computational chemistry have further enhanced the understanding of 4,7-Dimethyl-1,10-phenanthroline hydrate's behavior. Molecular modeling studies have provided insights into the binding affinities and geometries of metal complexes formed with this ligand. These computational approaches have not only validated experimental observations but also predicted novel applications by identifying optimal metal-ligand interactions.

The synthesis of 4,7-Dimethyl-1,10-phenanthroline hydrate itself is a testament to the progress in organic synthesis methodologies. Modern synthetic routes have improved yield and purity while reducing environmental impact. These advancements are crucial for scaling up production for industrial applications without compromising sustainability.

In conclusion,4,7-Dimethyl-1,10-phenanthroline hydrate (CAS No. 308134-34-1) represents a cornerstone in contemporary chemical research. Its multifaceted applications span from catalysis to sensing and pharmaceuticals, driven by its unique coordination chemistry. As research continues to uncover new functionalities and uses for this compound,4,7-Dimethyl-1,10-phenanthroline hydrate is poised to remain at the forefront of innovation in coordination chemistry and related fields.